2-chloro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-5-nitrobenzamide
• InChI: InChI=1S/C20H17ClN2O7S/c1-29-14-5-7-15(8-6-14)31(27,28)19(18-3-2-10-30-18)12-22-20(24)16-11-13(23(25)26)4-9-17(16)21/h2-11,19H,12H2,1H3,(H,22,24)
• InChI Key: OXIGUWOYJYMPTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl)C3=CC=CO3
• Molecular Formula: C20H17ClN2O7S
• Molecular Weight: 464.9 g/mol

Description

2-chloro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-5-nitrobenzamide, also known as CFSEB, is a novel small molecule that has been synthesized for scientific research purposes. It is a potent inhibitor of certain enzymes and has shown promising results in various biological assays.

Scientific Research Applications

Pro-Drug Development

Nitrofuranylmethyl derivatives, including compounds with nitrobenzamide structures, have potential applications as pro-drugs. These compounds can be biomimetically reduced to release therapeutic drugs selectively in hypoxic solid tumors, showcasing their relevance in targeted cancer therapy (Berry et al., 1997).

Synthesis and Characterization of Novel Polymers

The synthesis of novel diamines with built-in sulfone, ether, and amide structures, which are precursors to advanced polymers, highlights the relevance of such chemical structures in creating new materials. These polymers exhibit promising properties like thermal stability and potential applications in high-performance materials (Mehdipour-Ataei et al., 2004).

Antimicrobial and Antioxidant Activities

Compounds structurally related to 2-chloro-N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-5-nitrobenzamide have been explored for their antimicrobial and antioxidant activities. Such studies suggest potential applications in designing new antimicrobial agents and understanding the mechanisms behind their activity (Devi et al., 2010).

Antibacterial Activity of Schiff Bases

The synthesis and evaluation of Schiff bases derived from 4-aminobenzoic acid, including those with furanyl and methoxyphenyl components, for their antibacterial activity against a range of medically important bacterial strains further indicate the potential of such compounds in pharmaceutical and medical research (Parekh et al., 2005).